Benzyl Isothiocyanate
Cat. No. B1666778
:
622-78-6
M. Wt: 149.21 g/mol
InChI Key: MDKCFLQDBWCQCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04628059
Procedure details
A solution of benzylamine (5.4 g, 0.05 mole) and triethylamine (15.4 ml, 0.11 mole) in 50 ml of tetrahydrofuran was added dropwise to a solution of thiophosgene (4.2 ml, 0.055 mole) in 50 ml of tetrahydrofuran with cooling to -10° C. over a period of twenty minutes. The mixture was stirred at 25° C. for 2.75 hours and filtered. The filtrate was treated with charcoal, then filtered and evaporated to an oil. The oil was diluted with hexane:ethyl acetate (90:10) and purified on a flash silica column using hexane:ethyl acetate (90:10) as the eluant to yield benzyl isothiocyanate as a yellow oil.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.[C:16](Cl)(Cl)=[S:17]>O1CCCC1>[CH2:1]([N:8]=[C:16]=[S:17])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.4 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N
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Name
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Quantity
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15.4 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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4.2 mL
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 25° C. for 2.75 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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ADDITION
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Type
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ADDITION
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|
Details
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The filtrate was treated with charcoal
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to an oil
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ADDITION
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Type
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ADDITION
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Details
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The oil was diluted with hexane:ethyl acetate (90:10)
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CUSTOM
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Type
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CUSTOM
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Details
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purified on a flash silica column
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
